Cas no 326496-51-9 ((4-Acetoxymethyl)phenylboronic acid)

(4-Acetoxymethyl)phenylboronic acid is a boronic acid derivative featuring an acetoxymethyl substituent at the para position of the phenyl ring. This compound is particularly useful in Suzuki-Miyaura cross-coupling reactions, where it serves as a stable and efficient boronic acid coupling partner. The acetoxymethyl group enhances solubility in organic solvents while maintaining reactivity under mild conditions. Its stability under air and moisture makes it convenient for handling in synthetic applications. Additionally, the compound can be further functionalized, offering versatility in the synthesis of complex organic molecules, pharmaceuticals, and advanced materials. Its well-defined reactivity profile ensures reliable performance in diverse catalytic systems.
(4-Acetoxymethyl)phenylboronic acid structure
326496-51-9 structure
Product Name:(4-Acetoxymethyl)phenylboronic acid
CAS No:326496-51-9
MF:C9H11BO4
MW:193.992243051529
MDL:MFCD08235082
CID:303359
PubChem ID:10583943
Update Time:2025-05-27

(4-Acetoxymethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(Acetoxymethyl)phenyl)boronic acid
    • 4-Acetoxymethylbenzeneboronic acid
    • (4-Acetoxymethyl)phenylboronic acid
    • [4-(acetyloxymethyl)phenyl]boronic acid
    • 4-(ACETOXYMETHYL)BENZENEBORONIC ACID
    • Boronic acid,[4-[(acetyloxy)methyl]phenyl]- (9CI)
    • 4-acetoxymethylphenylboronic acid
    • OR9468
    • CS-0173783
    • MFCD08235082
    • AKOS006346242
    • BS-28031
    • (2-OXO-PYRROLIDIN-3-YL)-CARBAMICACIDBENZYLESTER
    • 4-(ACETOXYMETHYL)BENZENEBORONIC ACID 97
    • 326496-51-9
    • [4-(Acetoxymethyl)phenyl]boronic acid
    • J-018818
    • DTXSID30442055
    • F74125
    • {4-[(Acetyloxy)methyl]phenyl}boronic acid
    • SCHEMBL2494202
    • (4-(Acetoxymethyl)phenyl)boronicacid
    • 4-[(acetyloxy)methyl]phenylboronic acid
    • MDL： MFCD08235082
    • Inchi： 1S/C9H11BO4/c1-7(11)14-6-8-2-4-9(5-3-8)10(12)13/h2-5,12-13H,6H2,1H3
    • InChI Key： FPQABEOUQSYDPY-UHFFFAOYSA-N
    • SMILES： O(C(C)=O)CC1C=CC(B(O)O)=CC=1

Computed Properties

  • Exact Mass: 194.07500
  • Monoisotopic Mass: 194.0750390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 81-83
  • Boiling Point: 341.0±44.0 °C at 760 mmHg
  • Flash Point: 160.0±28.4 °C
  • Refractive Index: 1.527
  • PSA: 66.76000
  • LogP: -0.57050
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4-Acetoxymethyl)phenylboronic acid Security Information

(4-Acetoxymethyl)phenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(4-Acetoxymethyl)phenylboronic acid Pricemore >>

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(4-Acetoxymethyl)phenylboronic acid Production Method

(4-Acetoxymethyl)phenylboronic acid Related Literature

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